Cas no 56468-23-6 (8-Chloroimidazo[1,5-A]pyrazine)

• Product Name: 8-Chloroimidazo[1,5-A]pyrazine
• CAS No: 56468-23-6
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD20040069
• CID: 1114042
• PubChem ID: 12240475
• Update Time: 2025-10-18

8-Chloroimidazo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-Imidazo[1,5-a]pyrazine
• 8-CHLOROIMIDAZO[1,5-A]PYRAZINE
• 8-Chlorimidazo<1,5-a>pyrazin
• Imidazo[1,5-a]pyrazine, 8-chloro-
• AFQLYSHHYYOVDJ-UHFFFAOYSA-N
• imidazo[1,5-a]pyrazine,8-chloro-
• AK173479
• MFCD20040069
• DTXSID20481973
• 56468-23-6
• AKOS021948362
• AS-41593
• SY147472
• CS-0097636
• A869936
• Z1263714580
• SCHEMBL1129049
• EN300-114090
• DB-360018
• 8-Chloroimidazo[1,5-A]pyrazine

• MDL： MFCD20040069
• Inchi： 1S/C6H4ClN3/c7-6-5-3-8-4-10(5)2-1-9-6/h1-4H
• InChI Key： AFQLYSHHYYOVDJ-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=CN2C=CN=1

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-106 ºC (ethyl ether hexane )
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 30.19000
• LogP: 1.38270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,5-a]pyrazines

Additional information on 8-Chloroimidazo[1,5-A]pyrazine

Recent Advances in the Study of 8-Chloroimidazo[1,5-A]pyrazine (CAS: 56468-23-6) in Chemical Biology and Pharmaceutical Research

8-Chloroimidazo[1,5-A]pyrazine (CAS: 56468-23-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its imidazopyrazine core and chloro substituent, has been the subject of numerous studies aimed at exploring its biological activities, synthetic routes, and therapeutic potential. The unique structural features of 8-Chloroimidazo[1,5-A]pyrazine make it a promising scaffold for the development of novel pharmaceuticals, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of 8-Chloroimidazo[1,5-A]pyrazine. Studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes and receptors, including kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 8-Chloroimidazo[1,5-A]pyrazine showed promising activity against protein kinase B (Akt), a critical regulator of cell survival and proliferation pathways often dysregulated in cancer. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted anticancer agent.

In addition to its anticancer properties, 8-Chloroimidazo[1,5-A]pyrazine has been investigated for its antimicrobial effects. A recent study in Antimicrobial Agents and Chemotherapy demonstrated that certain analogs of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit efflux pumps, thereby overcoming common resistance mechanisms.

The synthetic chemistry of 8-Chloroimidazo[1,5-A]pyrazine has also seen significant advancements. A 2022 publication in Organic Letters described an efficient, scalable synthesis route for this compound and its derivatives, utilizing palladium-catalyzed cross-coupling reactions. This methodological breakthrough has facilitated the production of diverse analogs for structure-activity relationship (SAR) studies, enabling researchers to optimize the compound's pharmacological properties while minimizing potential toxicity.

Pharmacokinetic studies of 8-Chloroimidazo[1,5-A]pyrazine derivatives have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. Research published in Drug Metabolism and Disposition in 2023 reported that certain optimized derivatives exhibited prolonged half-lives and excellent tissue penetration, particularly in the brain, suggesting potential applications in treating neurological disorders. These findings have spurred interest in developing 8-Chloroimidazo[1,5-A]pyrazine-based therapeutics for conditions such as Alzheimer's disease and epilepsy.

Despite these promising developments, challenges remain in the clinical translation of 8-Chloroimidazo[1,5-A]pyrazine-based compounds. Current research efforts are focused on addressing issues such as selectivity, potential off-target effects, and formulation optimization. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the most promising candidates through preclinical development. The compound's versatility as a chemical scaffold continues to inspire innovative approaches in drug design, positioning 8-Chloroimidazo[1,5-A]pyrazine as a molecule of significant interest in contemporary pharmaceutical research.